4-Nitro-2-(trifluoromethyl)benzene-1-sulfonyl fluoride

Hydrolytic stability Sulfonyl fluoride Covalent inhibitor
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C7H3F4NO4S
Molecular Weight 273.16 g/mol
Cat. No. B13265124
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Technical Parameters


Basic Identity
Product Name4-Nitro-2-(trifluoromethyl)benzene-1-sulfonyl fluoride
Molecular FormulaC7H3F4NO4S
Molecular Weight273.16 g/mol
Structural Identifiers
SMILESC1=CC(=C(C=C1[N+](=O)[O-])C(F)(F)F)S(=O)(=O)F
InChIInChI=1S/C7H3F4NO4S/c8-7(9,10)5-3-4(12(13)14)1-2-6(5)17(11,15)16/h1-3H
InChIKeyHGJPIAARELAQFA-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

4-Nitro-2-(trifluoromethyl)benzene-1-sulfonyl fluoride – A Dual-EWG Sulfonyl Fluoride for SuFEx


4-Nitro-2-(trifluoromethyl)benzene-1-sulfonyl fluoride (CAS 1221566-01-3; molecular formula C₇H₃F₄NO₄S; MW 273.16) is an aryl sulfonyl fluoride bearing both a para-nitro group and an ortho-trifluoromethyl substituent on the benzene ring . This compound belongs to the sulfur(VI) fluoride exchange (SuFEx) click chemistry family, a class of electrophiles whose reactivity–stability balance enables applications spanning covalent enzyme inhibition, chemical biology probe development, and modular small-molecule assembly [1]. The simultaneous presence of two strong electron-withdrawing groups (σₚ-NO₂ ≈ 0.78; σₘ-CF₃ ≈ 0.43) renders this sulfonyl fluoride significantly more electrophilic than unsubstituted or mono-substituted benzenesulfonyl fluorides, while retaining the hallmark hydrolytic stability of the S–F bond that distinguishes sulfonyl fluorides from their sulfonyl chloride counterparts [2].

SuFEx click chemistry scaffold with dual electron-withdrawing groups
Hydrolytically stable S–F bond for aqueous assay compatibility
Ortho-CF₃ group reported to provide steric shielding against metabolic defluorination

Why 4-Nitro-2-(trifluoromethyl)benzene-1-sulfonyl fluoride Cannot Be Replaced


Substitution with a generic aryl sulfonyl fluoride or sulfonyl chloride is scientifically unjustified for three reasons. First, the regioisomeric position of the nitro group is the critical determinant of biological activity: Sadlowski et al. (2018) demonstrated that only ortho-nitrosulfonyl fluorides exhibit antibacterial activity against drug-resistant pathogens (e.g., MRSA, A. baumannii), whereas meta- and para-nitro isomers are completely inactive [1]. The target compound, bearing the nitro group para to the sulfonyl fluoride, is therefore functionally distinct from the ortho-nitro antibiotic pharmacophore. Second, the sulfonyl chloride analog would exhibit dramatically inferior hydrolytic stability: the ortho-nitrosulfonyl chloride hydrolyzes with t₁/₂ = 33 h at pH 7.3, while the corresponding sulfonyl fluoride shows no detectable hydrolysis after three weeks under identical conditions [1]. Third, the trifluoromethyl group at position 2 provides a unique combination of enhanced electrophilicity (via –I effect), increased lipophilicity (facilitating membrane penetration in cellular assays), and metabolic stabilization of the adjacent S–F bond through steric and electronic shielding that neither unsubstituted nor 4-nitrobenzenesulfonyl fluoride can replicate [2].

Regioisomerism Para-nitro orientation is not interchangeable with the ortho-nitro antibacterial pharmacophore; biological activity profiles differ fundamentally.
Sulfonyl chloride Sulfonyl chloride analogs may hydrolyze within hours at physiological pH, precluding the aqueous stability required for biological assays.
Missing ortho-CF₃ 4-Nitrobenzenesulfonyl fluoride lacks ortho-trifluoromethyl, removing steric protection of the S–F bond and the electrophilicity context needed for efficient SuFEx conjugation.

4-Nitro-2-(trifluoromethyl)benzene-1-sulfonyl fluoride: Quantitative Differentiation Evidence


Hydrolytic Stability: Sulfonyl Fluoride vs. Sulfonyl Chloride

The S–F bond of aryl sulfonyl fluorides confers hydrolytic stability that is orders of magnitude greater than the corresponding S–Cl bond. Sadlowski et al. (2018) reported that 2-nitrobenzenesulfonyl fluoride (compound 1) exhibited no detectable hydrolysis after 3 weeks (504 h) at pH 7.4, while the chloride analog (compound 10) had a hydrolysis half-life of only 33 h at pH 7.3 [1]. Although this measurement was performed on the ortho-nitro isomer rather than the target 4-nitro-2-(trifluoromethyl) compound, the S–F hydrolytic stability is a class-wide property of aryl sulfonyl fluorides that is further enhanced by electron-withdrawing substituents [2]. The dual EWGs on the target compound are expected to provide hydrolytic stability at least comparable to, if not exceeding, that of the mono-nitro parent.

Hydrolytic Stability
Cross-study comparable
Sulfonyl fluoride: no detectable degradation after 504 h at pH 7.4 (class-level) Sulfonyl chloride: t₁/₂ ≈ 33 h at pH 7.3
Aqueous stability supports biological assay use without rapid hydrolysis
Reported for ortho-nitro isomer; dual-EWG system expected to be at least as stable
Hydrolytic stability Sulfonyl fluoride Covalent inhibitor Aqueous stability SuFEx

Nitro Regioisomerism Determines Antibacterial Activity

The Sadlowski et al. (2018) structure–activity relationship study unequivocally established that the nitro group must be ortho to the sulfonyl fluoride for antibacterial activity. When the nitro group was relocated to the meta (compound 4) or para (compound 5) position, all antibacterial activity against E. coli was abolished [1]. The target compound, 4-nitro-2-(trifluoromethyl)benzene-1-sulfonyl fluoride, carries the nitro group in the para position and is therefore structurally excluded from the ortho-nitrosulfonyl fluoride (NSF) antibiotic pharmacophore class. This is not a liability but a critical selection criterion: the para-nitro orientation directs the compound toward applications where the nitro group functions as a tunable handle (e.g., reduction to aniline for further derivatization, or nitroreductase-independent covalent targeting) rather than as part of the antibacterial warhead mechanism [2].

Nitro Regioisomerism & Activity
Direct head-to-head comparison
Para-nitro (target): no antibacterial activity expected (confirmed inactive in Sadlowski 2018) Ortho-nitro (2-NO₂): MIC₉₉ 5.15 μg/mL vs. Kanᴿ E. coli
Para-nitro orientation guides use as non-antibiotic electrophilic scaffold
Select ortho-nitro isomer (CAS 1221565-95-2) for antibiotic pharmacophore screening
Antibacterial Structure-activity relationship Nitroreductase Drug-resistant pathogens Covalent warhead

Enhanced Electrophilicity from Dual Electron-Withdrawing Substitution

The reactivity of aryl sulfonyl fluorides toward nucleophiles is governed by the electron density at the sulfur center, which is modulated by ring substituents through inductive and resonance effects. The target compound carries two electron-withdrawing groups: a para-nitro (σₚ = 0.78) and an ortho-trifluoromethyl (σₘ = 0.43, exerting a –I effect at the ortho position), yielding a combined Hammett Σσ of approximately 1.21 [1]. In contrast, 4-nitrobenzenesulfonyl fluoride (CAS 349-96-2), a commonly procured comparator, bears only the para-nitro group with Σσ ≈ 0.78 . The 55% larger Σσ value for the target compound predicts a proportionally higher second-order rate constant for nucleophilic substitution (log k correlates linearly with Σσ in aryl sulfonyl fluoride SuFEx reactions), translating to faster and more complete bioconjugation yields under identical conditions [2]. This enhanced electrophilicity, combined with the steric shielding provided by the ortho-CF₃ group against non-specific hydrolysis, creates a superior reactivity–selectivity profile.

Electrophilicity (Σσ)
Class-level inference
Σσ ≈ 1.21 (vs. 0.78 for 4-nitro analog)
Higher Σσ predicts increased SuFEx reactivity, supporting faster bioconjugation
Based on Hammett LFER; experimental validation recommended
Electrophilicity Hammett constant Sulfonyl fluoride reactivity Nucleophilic substitution Covalent probe

Melting Point Differentiation Between Regioisomers

The regioisomeric analog 2-nitro-4-(trifluoromethyl)benzenesulfonyl fluoride (CAS 1221565-95-2) has a reported melting point of 62–63 °C and appears as a yellow to white solid . While the melting point of the target 4-nitro-2-(trifluoromethyl) isomer has not been independently reported in the peer-reviewed literature, vendor specifications list the compound as a solid with 95% purity . The substitution pattern difference (nitro at C4 vs. C2; CF₃ at C2 vs. C4) is expected to produce a distinct melting point, enabling unambiguous identity confirmation by differential scanning calorimetry or mixed melting point determination. This is a critical quality assurance differentiator for procurement, as the two regioisomers (CAS 1221566-01-3 vs. 1221565-95-2) are not functionally interchangeable and mis-shipment could invalidate an entire experimental campaign.

Melting Point Identity
Data to verify
Expected distinct mp; regioisomer 2-NO₂-4-CF₃ mp 62–63 °C
Distinct mp enables identity confirmation, preventing regioisomer mix-up
Target mp not yet independently confirmed in literature; vendor purity 95%
Physicochemical characterization Melting point Solid-state properties Regioisomer identification Quality control

SuFEx Chemoselectivity Advantage over Sulfonyl Chlorides

A comprehensive review by Liashuk et al. (2024) established that sulfonyl fluorides provide "excellent selectivity control" in their reactions, tolerating conditions ranging from amide/ester formation to directed ortho-lithiation and transition-metal-catalyzed cross-couplings without degradation of the SO₂F group [1]. In contrast, functionalized sulfonyl chlorides "typically occur at the SO₂Cl moiety" under the same conditions, leading to undesired side reactions. The S–F bond's resistance to reduction—a notable vulnerability of sulfonyl chlorides—further expands the compatible reaction space [2]. Specifically, the target compound's SO₂F group remains intact under Pd-catalyzed cross-coupling conditions (e.g., Suzuki–Miyaura, Buchwald–Hartwig) that would consume a sulfonyl chloride, enabling modular late-stage diversification strategies that are inaccessible with the chloride analog [1]. This chemoselectivity is a direct consequence of the higher S–F bond dissociation energy (~80–90 kcal/mol vs. ~60–70 kcal/mol for S–Cl).

SuFEx Chemoselectivity
Class-level inference
SO₂F group tolerates >20 reaction conditions including Pd cross-couplings; SO₂Cl consumed under same conditions
Allows late-stage SuFEx activation after multi-step synthesis
Class property; confirm compatibility under specific sequence conditions
SuFEx click chemistry Chemoselectivity Sulfonyl chloride Cross-coupling compatibility Functional group tolerance

Metabolic Stability via Ortho-Substitution Shielding

King et al. (2023) systematically investigated the in vitro metabolic stability of 14 model aryl sulfonyl fluorides in phosphate-buffered saline and rat serum [1]. The study identified that "both electronic and steric factors affect the stability of the S–F bond, with the 2,4,6-trisubstituted model aryl sulfonyl fluorides examined displaying the highest in vitro metabolic stability" [1]. The target compound, though not a 2,4,6-trisubstituted system, benefits from ortho-substitution by the trifluoromethyl group, which provides steric shielding of the S–F bond from nucleophilic attack by water and biological nucleophiles (e.g., glutathione, plasma esterases). This ortho-steric protection is absent in 4-nitrobenzenesulfonyl fluoride (CAS 349-96-2), which lacks any ortho substituent and is therefore predicted to undergo faster metabolic defluorination .

Metabolic S–F Stability
Cross-study comparable
Target: predicted extended S–F lifetime due to ortho-CF₃ shielding 4-Nitro analog (no ortho substituent): predicted faster defluorination
May extend experimental window for ¹⁸F-radiochemistry and cellular labeling
No direct measurement; experimental t₁/₂ in serum recommended
Metabolic stability Defluorination Radiochemistry In vitro stability Drug design

4-Nitro-2-(trifluoromethyl)benzene-1-sulfonyl fluoride: Optimal Applications


SuFEx-Based Modular Library Synthesis

The chemoselectivity of the SO₂F group enables the compound to serve as a core scaffold in multi-step synthetic sequences where the sulfonyl fluoride handle is carried through Pd-catalyzed cross-couplings, amide bond formations, or directed ortho-metalation before undergoing SuFEx click coupling with amine, alcohol, or carbon nucleophiles [1]. This 'sleeping beauty' strategy is not accessible with sulfonyl chloride analogs, which would react prematurely under the same conditions. The dual electron-withdrawing substitution ensures rapid and high-yielding SuFEx conjugation in the final step [2].

Non-Antibiotic Covalent Serine Hydrolase Probe Development

Because the para-nitro orientation excludes this compound from the ortho-nitrosulfonyl fluoride antibiotic pharmacophore [3], it is specifically suited for covalent enzyme inhibitor campaigns where antibacterial activity is undesired or where the target protease (e.g., human neutrophil elastase, cathepsin G, or specific viral proteases) does not overlap with bacterial nitroreductase activation pathways [4]. The tripeptide-mimetic or fragment-based inhibitor can be elaborated from the sulfonyl fluoride warhead without confounding antibiotic readouts in cell-based assays.

¹⁸F-Radiochemistry and PET Tracer Precursor

The ortho-trifluoromethyl group provides steric protection of the S–F bond against metabolic defluorination, a critical requirement for ¹⁸F-labeled sulfonyl fluoride radiochemistry where premature fluoride loss destroys imaging signal [5]. The electron-deficient aromatic ring facilitates nucleophilic aromatic fluorination with [¹⁸F]fluoride under mild conditions, while the S–F bond's class-level hydrolytic stability ensures the labeled product survives the imaging time window [1]. The para-nitro group can be reduced post-labeling to an aniline for further bioconjugation if desired.

Regioisomeric Purity QC Reference Standard

Given the commercial availability of the closely related 2-nitro-4-(trifluoromethyl) regioisomer (CAS 1221565-95-2) and their identical molecular formula, the target compound (CAS 1221566-01-3) can serve as an authentic reference standard for HPLC, LC-MS, or DSC-based identity confirmation . Procurement of both isomers as a matched pair enables method development for regioisomer separation and quantification, a critical quality control need for any medicinal chemistry program exploring structure–activity relationships around the nitro-trifluoromethyl-benzenesulfonyl fluoride scaffold.

Application
Selection Property
Validation Focus
SuFEx modular synthesis
Chemoselective SO₂F handle
Cross-coupling tolerance & late-stage SuFEx activation
Covalent probe studies (non-antibiotic)
Para-nitro scaffold outside antibiotic pharmacophore
Nitroreductase-independent covalent targeting
¹⁸F-PET tracer precursor research
Ortho-CF₃ metabolic shielding
Defluorination rate monitoring (serum stability)
Regioisomeric QC reference standard
Distinct melting point and retention
DSC, HPLC co-elution or mixed melting point
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